Cas no 1806812-56-5 (Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate
• CAS No: 1806812-56-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4856401
• Update Time: 2025-07-19

Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-15-8-5(9(14)16-2)3-4(6(10)11)7(12)13-8/h3,6H,1-2H3,(H2,12,13)
• InChI Key： FRUOPELDAGOIEB-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C(=O)OC)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate

Recent Advances in the Study of Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS: 1806812-56-5)

Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS: 1806812-56-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural motif, featuring a difluoromethyl group and a methoxy substituent, has been identified as a key pharmacophore in the design of novel enzyme inhibitors and receptor modulators. Recent synthetic methodologies have improved the yield and purity of Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate, making it more accessible for further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its stability and reactivity under various conditions.

In vitro studies have demonstrated that Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate exhibits promising activity against a range of biological targets, including kinases and proteases. For instance, it has shown inhibitory effects on specific cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, its interaction with bacterial enzymes has been explored, indicating possible applications in addressing antibiotic resistance. These findings underscore the compound's versatility and its relevance to multiple therapeutic areas.

Further investigations into the compound's mechanism of action have revealed insights into its binding affinity and selectivity. Molecular docking studies and X-ray crystallography have provided detailed structural information about its interactions with target proteins, facilitating the rational design of derivatives with enhanced potency and reduced off-target effects. Such efforts are critical for optimizing the compound's pharmacokinetic and pharmacodynamic properties, paving the way for preclinical and clinical studies.

Despite these advancements, challenges remain in the development of Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS: 1806812-56-5) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and a growing body of research supporting its therapeutic potential. Continued exploration of its properties and applications will likely yield valuable insights and contribute to the development of novel drugs. This research brief serves as a snapshot of the current state of knowledge, emphasizing the need for further interdisciplinary research to fully realize the compound's capabilities.